2-(4-fluorophenyl)-N-(4-pyridinylmethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C14H13FN2O/c15-13-3-1-11(2-4-13)9-14(18)17-10-12-5-7-16-8-6-12/h1-8H,9-10H2,(H,17,18)
• InChI Key: VZZZXQJLAZUIKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NCC2=CC=NC=C2)F
• Molecular Formula: C14H13FN2O
• Molecular Weight: 244.26 g/mol

Description

2-(4-fluorophenyl)-N-(4-pyridinylmethyl)acetamide, also known as FPA, is a chemical compound that has been of interest to researchers due to its potential therapeutic applications. FPA belongs to the class of compounds known as benzamides, which have been found to have a variety of biological activities.

Mechanism of Action

The exact mechanism of action of 2-(4-fluorophenyl)-N-(4-pyridinylmethyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-fluorophenyl)-N-(4-pyridinylmethyl)acetamide has a number of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. 2-(4-fluorophenyl)-N-(4-pyridinylmethyl)acetamide has also been shown to reduce the activity of certain enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2).

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-fluorophenyl)-N-(4-pyridinylmethyl)acetamide in lab experiments is its ability to selectively target certain enzymes and receptors involved in the inflammatory response. This allows researchers to study the specific effects of inhibiting these targets. However, one limitation is that 2-(4-fluorophenyl)-N-(4-pyridinylmethyl)acetamide may have off-target effects, which could complicate the interpretation of results.

Future Directions

There are a number of potential future directions for research on 2-(4-fluorophenyl)-N-(4-pyridinylmethyl)acetamide. One area of interest is its potential use in the treatment of chronic pain conditions, such as neuropathic pain. Additionally, 2-(4-fluorophenyl)-N-(4-pyridinylmethyl)acetamide may have applications in the treatment of other inflammatory disorders, such as rheumatoid arthritis. Further research is needed to fully understand the potential therapeutic applications of 2-(4-fluorophenyl)-N-(4-pyridinylmethyl)acetamide and to develop more selective and effective compounds based on its structure.
In conclusion, 2-(4-fluorophenyl)-N-(4-pyridinylmethyl)acetamide is a promising compound with potential therapeutic applications in the treatment of pain and inflammation-related disorders. While further research is needed to fully understand its mechanism of action and potential applications, 2-(4-fluorophenyl)-N-(4-pyridinylmethyl)acetamide represents a promising avenue for the development of new therapeutics.

Scientific Research Applications

2-(4-fluorophenyl)-N-(4-pyridinylmethyl)acetamide has been investigated for its potential use as a therapeutic agent in the treatment of various diseases. Studies have shown that 2-(4-fluorophenyl)-N-(4-pyridinylmethyl)acetamide has anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation-related disorders.